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The table below summarizes the available information relevant to the question of iniparib's BBB

penetration.

Aspect Key Information Source / Context

Direct Evidence
for BBB
Penetration

No quantitative or experimental
data found in search results.

A definitive answer requires specific

pharmacokinetic studies.

Clinical Trial &
Patient Eligibility

Patients with brain metastases
requiring steroids or therapeutic
intervention were excluded from
trials [1].

Suggests that efficacy in brain
metastases was not a primary focus or

expected outcome of the clinical program.

Mechanism of
Action (MoA) &
Properties

Not a typical PARP inhibitor; exact
MoA not fully elucidated [1]. MoA

influences molecular interactions with
BBB transporters [2].

Unlike well-characterized PARP inhibitors
(e.g., Olaparib, Talazoparib), its potential

to be an efflux transporter substrate is
unknown [3] [4].

Molecular Weight 293.03 g/mol [5]. Below the common 400-500 Da
threshold often associated with passive

diffusion across the BBB [6] [7]. MW
alone is an insufficient predictor.
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Experimental Approaches to Determine BBB
Penetration

To definitively answer this question, the following experimental methodologies, established in the field, can

be employed [2] [8]:

In Vivo Pharmacokinetic Studies: The most direct method involves administering iniparib to animal
models and measuring its concentration in the brain and plasma over time. Key metrics include the

total brain-to-plasma concentration ratio (logBB) and, more informatively, the unbound brain-to-
unbound plasma ratio (Kp,uu), which better represents the pharmacologically active fraction [2] [8].

In Vitro BBB Models: Human induced pluripotent stem cell-derived BMECs (iBMECs) cultured in
Transwell systems can model the human BBB. These systems can be used to measure the

transendothelial electrical resistance (TEER) and the permeability of iniparib across the cell
monolayer [2]. Co-culture models with astrocytes and pericytes can further improve the model's

relevance and efflux transporter activity [2].
In Silico Prediction: Computational models use molecular descriptors (e.g., topological polar surface

area, logP, hydrogen bond donors/acceptors) to predict a compound's likelihood of crossing the BBB.
While these are useful for high-throughput screening in early drug discovery, they require

experimental validation [8].

The diagram below illustrates the logical workflow for experimentally investigating a drug's BBB

penetration, from initial screening to mechanistic studies.
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Experimental workflow for assessing BBB penetration

Key Factors Influencing Drug Penetration of the BBB

The BBB is a highly selective interface. Whether a drug like iniparib can cross it depends on a balance of

multiple factors [9] [6] [7]:

Passive Diffusion: Governed by the drug's lipophilicity and molecular size/weight. Small (<400-
500 Da), lipophilic molecules have a higher potential for passive diffusion [6] [7].

Efflux Transporters: Proteins like P-glycoprotein (P-gp) actively pump drugs out of the brain
endothelial cells back into the blood, significantly reducing brain exposure. A drug's susceptibility to

these transporters is critical [2] [7].
Specialized Transport Systems: The BBB possesses influx transporters and receptor-mediated

transcytosis pathways that can be leveraged for drug delivery, though this is typically not relevant for
small molecules like iniparib [6] [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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